Cas no 54399-67-6 ((S)-1,2-Pyrrolidinedicarboxylic acid)

• Product name: (S)-1,2-Pyrrolidinedicarboxylic acid
• CAS No: 54399-67-6
• MF: C₆H₉NO₄
• MW: 159.13996
• CID: 941063
• PubChem ID: 18648965

(S)-1,2-Pyrrolidinedicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• (S)-1,2-Pyrrolidinedicarboxylic acid
• 1,2-Pyrrolidinedicarboxylicacid,(S)-(9CI)
• (S)-Pyrrolidine-1,2-dicarboxylic acid
• N-Carboxy-L-prolin
• SCHEMBL187408
• 54399-67-6
• OAWXZFGKDDFTGS-BYPYZUCNSA-N
• (2S)-1,2-pyrrolidinedicarboxylic acid
• DB-222769

• Inchi： InChI=1S/C6H9NO4/c8-5(9)4-2-1-3-7(4)6(10)11/h4H,1-3H2,(H,8,9)(H,10,11)/t4-/m0/s1
• InChI Key： OAWXZFGKDDFTGS-BYPYZUCNSA-N
• SMILES： C1CC(N(C1)C(=O)O)C(=O)O

Computed Properties

• Exact Mass: 159.05315777g/mol
• Monoisotopic Mass: 159.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 77.8Ų